Cas no 1245915-87-0 (Ethyl 5-cyano-2-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 5-cyano-2-(trifluoromethyl)nicotinate
• CAS No: 1245915-87-0
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4904547
• Update Time: 2025-10-18

Ethyl 5-cyano-2-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-(trifluoromethyl)nicotinate
• 5-Cyano-2-trifluoromethyl-nicotinic acid ethyl ester

• Inchi： 1S/C10H7F3N2O2/c1-2-17-9(16)7-3-6(4-14)5-15-8(7)10(11,12)13/h3,5H,2H2,1H3
• InChI Key： CKRYORWSOMTLGD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(C#N)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-cyano-2-(trifluoromethyl)nicotinate

Comprehensive Overview of Ethyl 5-cyano-2-(trifluoromethyl)nicotinate (CAS No. 1245915-87-0)

Ethyl 5-cyano-2-(trifluoromethyl)nicotinate (CAS No. 1245915-87-0) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly focusing on this compound due to its potential applications in drug discovery and material science.

The compound's nicotinate backbone is particularly noteworthy, as it aligns with the growing demand for heterocyclic compounds in modern chemistry. Heterocycles are pivotal in designing new therapeutics, and Ethyl 5-cyano-2-(trifluoromethyl)nicotinate offers a versatile scaffold for such innovations. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance and chronic diseases.

From a synthetic perspective, CAS No. 1245915-87-0 is often utilized in cross-coupling reactions and nucleophilic substitutions. Its ethyl ester functionality enhances solubility, facilitating reactions in diverse solvents. This adaptability is crucial for high-throughput screening and combinatorial chemistry, which are key trends in pharmaceutical R&D. Moreover, the trifluoromethyl group contributes to metabolic stability, a sought-after property in drug candidates.

Environmental and sustainability concerns are driving interest in greener synthetic routes for compounds like Ethyl 5-cyano-2-(trifluoromethyl)nicotinate. Researchers are exploring catalytic methods and bio-based precursors to reduce waste and energy consumption. Such advancements align with the principles of green chemistry, a hot topic in academic and industrial circles.

In the agrochemical sector, CAS No. 1245915-87-0 is investigated for its potential in crop protection. The cyano and trifluoromethyl moieties are known to enhance pesticidal activity, offering solutions for pest resistance management. This aligns with the increasing demand for sustainable agriculture practices and precision farming technologies.

Analytical characterization of Ethyl 5-cyano-2-(trifluoromethyl)nicotinate typically involves techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and consistency, critical for regulatory compliance and reproducibility in research. The compound's stability under various conditions is also a subject of ongoing studies, particularly for storage and transportation logistics.

Market trends indicate rising demand for high-purity intermediates like CAS No. 1245915-87-0, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers are increasingly offering tailored solutions, including scalable production and documentation support, to meet diverse client needs.

In summary, Ethyl 5-cyano-2-(trifluoromethyl)nicotinate (CAS No. 1245915-87-0) represents a multifaceted compound with significant potential across multiple industries. Its structural features and applications resonate with contemporary scientific priorities, making it a focal point for innovation and collaboration.